Cas no 2411237-84-6 (Methyl 3-[(methylsulfonimidoyl)methyl]benzoate)

• Product Name: Methyl 3-[(methylsulfonimidoyl)methyl]benzoate
• CAS No: 2411237-84-6
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6287174
• PubChem ID: 146049149
• Update Time: 2025-05-22

Methyl 3-[(methylsulfonimidoyl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2411237-84-6
• EN300-7539531
• methyl 3-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}benzoate
• Methyl 3-[(methylsulfonimidoyl)methyl]benzoate

• Inchi： 1S/C10H13NO3S/c1-14-10(12)9-5-3-4-8(6-9)7-15(2,11)13/h3-6,11H,7H2,1-2H3
• InChI Key： IIHJQISYIBIJQE-UHFFFAOYSA-N
• SMILES： S(C)(CC1C=CC=C(C(=O)OC)C=1)(=N)=O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on Methyl 3-[(methylsulfonimidoyl)methyl]benzoate

Methyl 3-[(methylsulfonimidoyl)methyl]benzoate (CAS No. 2411237-84-6): A Comprehensive Overview

Methyl 3-[(methylsulfonimidoyl)methyl]benzoate (CAS No. 2411237-84-6) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique sulfonimidoyl functional group, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines a benzoate ester with a methylsulfonimidoyl moiety, making it a versatile building block for drug discovery and development.

The growing interest in Methyl 3-[(methylsulfonimidoyl)methyl]benzoate is driven by its potential applications in designing novel therapeutic agents. Researchers are particularly intrigued by its role in modulating enzyme activity and receptor interactions, which aligns with current trends in targeted drug delivery and precision medicine. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are becoming increasingly relevant.

One of the key advantages of Methyl 3-[(methylsulfonimidoyl)methyl]benzoate is its stability under various reaction conditions, which makes it suitable for multi-step synthetic processes. This property is critical for researchers working on high-throughput screening and combinatorial chemistry, where reliable intermediates are essential. Additionally, its compatibility with common organic solvents enhances its utility in laboratory settings.

From a commercial perspective, the demand for Methyl 3-[(methylsulfonimidoyl)methyl]benzoate is expected to rise due to its applications in developing small-molecule inhibitors and protease-targeting drugs. These areas are currently hotspots in pharmaceutical research, addressing unmet medical needs in oncology, immunology, and infectious diseases. The compound’s structural features allow for fine-tuning of pharmacokinetic properties, a factor highly valued in modern drug design.

In the context of green chemistry, Methyl 3-[(methylsulfonimidoyl)methyl]benzoate also presents opportunities for sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing, a topic of increasing importance in both academic and industrial circles.

For those sourcing Methyl 3-[(methylsulfonimidoyl)methyl]benzoate, it is essential to consider purity and supplier reliability. High-purity grades (≥98%) are typically required for pharmaceutical applications to ensure consistent results in biological assays. Analytical techniques such as HPLC and NMR spectroscopy are commonly used to verify the compound’s identity and quality.

Looking ahead, the scientific community anticipates further exploration of Methyl 3-[(methylsulfonimidoyl)methyl]benzoate in drug discovery pipelines. Its structural flexibility allows for derivatization, opening doors to new classes of bioactive molecules. As research continues, this compound is likely to play a pivotal role in advancing next-generation therapeutics, particularly in areas like kinase inhibition and allosteric modulation.

In summary, Methyl 3-[(methylsulfonimidoyl)methyl]benzoate (CAS No. 2411237-84-6) represents a promising chemical entity with broad applicability in pharmaceutical sciences. Its unique properties and compatibility with modern synthetic methodologies make it a valuable asset for researchers aiming to address complex medical challenges. As the field evolves, this compound is poised to contribute significantly to innovations in drug development and beyond.